Cas no 1805040-58-7 (Methyl 3-(chloromethyl)-5-(difluoromethyl)pyridine-2-carboxylate)

• Product Name: Methyl 3-(chloromethyl)-5-(difluoromethyl)pyridine-2-carboxylate
• CAS No: 1805040-58-7
• MF: C₉H₈ClF₂NO₂
• MW: 235.615128517151
• CID: 4850040
• Update Time: 2025-06-12

Methyl 3-(chloromethyl)-5-(difluoromethyl)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(chloromethyl)-5-(difluoromethyl)pyridine-2-carboxylate

• Inchi： 1S/C9H8ClF2NO2/c1-15-9(14)7-5(3-10)2-6(4-13-7)8(11)12/h2,4,8H,3H2,1H3
• InChI Key： YBQQWBIWFZCQQB-UHFFFAOYSA-N
• SMILES： ClCC1C(C(=O)OC)=NC=C(C(F)F)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 228
• XLogP3: 2
• Topological Polar Surface Area: 39.2

Additional information on Methyl 3-(chloromethyl)-5-(difluoromethyl)pyridine-2-carboxylate

Methyl 3-(chloromethyl)-5-(difluoromethyl)pyridine-2-carboxylate (CAS No. 1805040-58-7): A Comprehensive Overview

Methyl 3-(chloromethyl)-5-(difluoromethyl)pyridine-2-carboxylate, identified by its CAS number 1805040-58-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine derivatives, a class of molecules known for their diverse biological activities and applications in drug development. The unique structural features of this compound, particularly the presence of both chloromethyl and difluoromethyl substituents, make it a promising candidate for further exploration in synthetic chemistry and pharmacological studies.

The chloromethyl group introduces a reactive site that can participate in various chemical transformations, including nucleophilic additions and cross-coupling reactions, which are fundamental in the synthesis of more complex molecules. On the other hand, the difluoromethyl group is known to enhance metabolic stability and binding affinity, making it a valuable moiety in drug design. These characteristics have positioned Methyl 3-(chloromethyl)-5-(difluoromethyl)pyridine-2-carboxylate as a key intermediate in the development of novel therapeutic agents.

In recent years, there has been a surge in research focused on developing new drugs with improved efficacy and reduced side effects. Pyridine derivatives have been extensively studied due to their ability to modulate various biological pathways. The structural motif of Methyl 3-(chloromethyl)-5-(difluoromethyl)pyridine-2-carboxylate aligns well with this trend, as it offers a versatile platform for the synthesis of bioactive molecules. For instance, studies have shown that pyridine-based compounds can interact with target proteins, leading to potential therapeutic effects in areas such as oncology, inflammation, and neurodegenerative diseases.

One of the most compelling aspects of this compound is its potential application in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is associated with numerous diseases, including cancer. By incorporating the chloromethyl and difluoromethyl groups into a pyridine core, researchers can design molecules that specifically inhibit aberrant kinase activity. Preliminary studies have demonstrated that derivatives of Methyl 3-(chloromethyl)-5-(difluoromethyl)pyridine-2-carboxylate exhibit promising inhibitory properties against certain kinases, suggesting its utility in developing targeted therapies.

The influence of the difluoromethyl group on the pharmacokinetic properties of drug candidates cannot be overstated. This substituent has been shown to increase lipophilicity and reduce metabolic degradation, thereby enhancing oral bioavailability. In contrast, the chloromethyl group provides a handle for further functionalization, allowing chemists to tailor the molecule's properties to specific biological targets. This dual functionality makes Methyl 3-(chloromethyl)-5-(difluoromethyl)pyridine-2-carboxylate an invaluable building block in medicinal chemistry.

The synthesis of Methyl 3-(chloromethyl)-5-(difluoromethyl)pyridine-2-carboxylate involves multi-step organic reactions that highlight the compound's synthetic versatility. The process typically begins with the preparation of a pyridine precursor, followed by selective functionalization at the 3-position with a chloromethyl group. Subsequent introduction of the difluoromethyl group at the 5-position completes the molecular structure. Each step requires careful optimization to ensure high yield and purity, underscoring the compound's importance in synthetic chemistry.

Recent advances in computational chemistry have further enhanced our understanding of how Methyl 3-(chloromethyl)-5-(difluoromethyl)pyridine-2-carboxylate interacts with biological targets. Molecular modeling studies have revealed that this compound can bind to proteins with high affinity, suggesting its potential as a lead compound for drug development. These insights have guided researchers in designing analogs with improved pharmacological profiles. By leveraging computational tools alongside traditional wet chemistry approaches, scientists can accelerate the discovery process and bring new therapies to patients more quickly.

The pharmaceutical industry continues to invest heavily in exploring novel scaffolds like Methyl 3-(chloromethyl)-5-(difluoromethyl)pyridine-2-carboxylate due to their therapeutic potential. Collaborative efforts between academia and industry have led to several innovative drug candidates based on pyridine derivatives. As research progresses, it is expected that more applications will emerge, further solidifying the compound's role in modern medicine.

In conclusion, Methyl 3-(chloromethyl)-5-(difluoromethyl)pyridine-2-carboxylate (CAS No. 1805040-58-7) is a multifaceted compound with significant implications for pharmaceutical research and drug development. Its unique structural features, combined with its synthetic versatility and potential biological activities, make it a valuable asset in the quest for novel therapeutics. As our understanding of molecular interactions continues to evolve, compounds like this one will undoubtedly play a crucial role in addressing some of today's most pressing medical challenges.